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Compound of Interest

Compound Name:
4-Chloro-2-(2-

phenoxyacetamido)benzoic acid

CAS No.: 69764-05-2

Cat. No.: B2620489

Get Quote

Executive Summary
4-Chloro-2-(2-phenoxyacetamido)benzoic acid is a lipophilic benzoic acid derivative often

utilized in drug discovery as a scaffold for ion channel modulation (e.g., TMEM206 inhibition)

and anti-inflammatory research.[1] While highly soluble in organic solvents like Dimethyl

Sulfoxide (DMSO), its application in biological assays is frequently limited by poor aqueous

solubility and pH-dependent precipitation.[1]

This guide provides a standardized protocol for preparing high-stability stock solutions and

executing precipitation-free dilutions in aqueous media.[1]

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
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Parameter Data Notes

Chemical Name

4-Chloro-2-(2-

phenoxyacetamido)benzoic

acid

CAS Number 69764-05-2

Molecular Weight 305.71 g/mol

Molecular Formula C₁₅H₁₂ClNO₄

Predicted LogP ~3.5 - 4.0
Lipophilic; prone to

aggregation in water.[1]

pKa (Acidic) ~4.0 - 4.5 Carboxylic acid moiety.[1]

Solubility (DMSO) High (>50 mM)
Recommended solvent for

stock prep.[1]

Solubility (Water) Low (<100 µM at pH 7)

Solubility increases

significantly at pH > 7.5 due to

ionization.[1]

Critical Solubility Mechanisms
Understanding the causality behind solubility is vital for experimental success:

DMSO Dissolution: The polar aprotic nature of DMSO disrupts the intermolecular hydrogen

bonding of the amide and carboxylic acid groups, allowing for high-concentration stocks (up

to 100 mM).

Aqueous Precipitation (The "Crash-Out" Effect): Upon dilution into aqueous buffers (PBS,

Media), the hydrophobic phenoxy and chloro-phenyl rings drive aggregation.[1] This is

exacerbated at acidic pH (pH < 5) where the carboxylic acid is protonated (neutral) and least

soluble.[1]

Key Insight: Always maintain pH > 7.4 in final assay buffers to ensure the molecule exists

in its ionized (more soluble) carboxylate form.[1]
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Protocol A: Preparation of 50 mM DMSO Stock
Solution
Objective: Create a stable, anhydrous stock solution for long-term storage.

Materials
Compound: 4-Chloro-2-(2-phenoxyacetamido)benzoic acid (Solid)[1]

Solvent: Anhydrous DMSO (Grade: Cell Culture Tested, ≥99.9%)[1]

Vessel: Amber glass vial (to protect from light) with Teflon-lined cap.[1]

Procedure
Calculate Mass: Determine the mass required for a 50 mM solution.

Formula:Mass (mg) = Concentration (mM) × Volume (mL) × MW (g/mol)[1][2]

Example: To make 1 mL of 50 mM stock: 50 × 1 × 0.30571 = 15.28 mg

Weighing: Accurately weigh ~15.3 mg of powder into the amber vial. Record the exact mass.

Volume Adjustment: Calculate the exact volume of DMSO needed based on the recorded

mass to achieve exactly 50 mM.

Volume (µL) = (Mass in mg / MW) / Concentration (M) × 1000[1]

Dissolution: Add the calculated volume of anhydrous DMSO.

Mixing: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at 37°C for 5

minutes.

Quality Check: Solution must be optically clear. Any turbidity indicates incomplete

dissolution.

Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C

(stable for 6 months) or -80°C (stable for >1 year).
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Protocol B: Aqueous Dilution for Biological Assays
Objective: Dilute DMSO stock into culture media/buffer without precipitation.[3]

Workflow Diagram (DOT)
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Caption: Step-wise dilution workflow to minimize "crash-out" precipitation events.

Step-by-Step Dilution Strategy
Thaw: Thaw DMSO stock at Room Temperature (RT). Vortex to ensure homogeneity.[4]

Intermediate Dilution (Optional but Recommended):

Prepare a 10x or 100x intermediate solution in culture media.

Technique: Add DMSO stock dropwise to the media while vortexing. Do not add media to

the DMSO stock, as the high local concentration of water can trigger instant precipitation.

Final Dilution: Dilute the intermediate solution to the final working concentration (e.g., 10 µM,

30 µM).

Validation: Inspect the tube against a dark background. If the solution looks "milky" or has

visible specks, the compound has precipitated.
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Remedy: Warm to 37°C or lower the starting concentration.

Troubleshooting & Self-Validation
Issue Probable Cause Corrective Action

Solution turns cloudy upon

adding water

"Crash-out" due to

hydrophobicity.[1]

Increase dilution factor; use a

carrier protein (e.g., 0.1%

BSA) in the buffer to sequester

the lipophile.[1]

DMSO Stock freezes at 4°C
Normal behavior (DMSO

freezes at 19°C).[1]

Thaw completely at RT before

use. Do not pipette frozen

slurry.

Yellowing of Stock Solution
Oxidation or photo-

degradation.[1]

Discard. Always store in amber

vials and purge with nitrogen if

possible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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